Cas no 35242-17-2 (3-Chlorobicyclo3.2.1oct-2-ene)

• Product Name: 3-Chlorobicyclo3.2.1oct-2-ene
• CAS No: 35242-17-2
• MF: C₈H₁₁Cl
• MW: 142.625941514969
• CID: 295500
• PubChem ID: 24856829
• Update Time: 2025-05-25

3-Chlorobicyclo3.2.1oct-2-ene Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]oct-2-ene,3-chloro-
• 3-Chlorobicyclo[3.2.1]oct-2-ene
• 3-CHLOROBICYCLO(3.2.1)OCT-2-ENE, MIXTURE OF ENDO AND EXO
• 3-Chlorobicyclo[3.2.1]oct-2-ene, Mixture of endo and exo
• 3-Chlorobicyclo(3.2.1)oct-2-ene
• SCHEMBL6443677
• AKOS015916596
• XLVAWKKCOIWHBT-UHFFFAOYSA-N
• Bicyclo(3.2.1)oct-2-ene, 3-chloro-
• 35242-17-2
• Bicyclo[3.2.1]oct-2-ene, 3-chloro-
• DB-194036
• 3-Chlorobicyclo3.2.1oct-2-ene

• MDL： MFCD00074798
• Inchi： 1S/C8H11Cl/c9-8-4-6-1-2-7(3-6)5-8/h4,6-7H,1-3,5H2
• InChI Key： XLVAWKKCOIWHBT-UHFFFAOYSA-N
• SMILES： ClC1=CC2CCC(C1)C2

Computed Properties

• Exact Mass: 142.05503
• Monoisotopic Mass: 142.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.082 g/mL at 25 °C(lit.)
• Boiling Point: 56 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Refractive Index: n20/D 1.5055(lit.)
• PSA: 0
• LogP: 2.92910

3-Chlorobicyclo3.2.1oct-2-ene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides

Additional information on 3-Chlorobicyclo3.2.1oct-2-ene

3-Chlorobicyclo[3.2.1]oct-2-ene (CAS No. 35242-17-2): A Versatile Intermediate in Modern Chemical Synthesis

3-Chlorobicyclo[3.2.1]oct-2-ene, identified by the chemical compound identifier CAS No. 35242-17-2, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This bicyclic compound, featuring a chloro substituent on a seven-membered ring system, has garnered considerable attention due to its unique structural properties and broad applicability in the development of novel molecules.

The structure of 3-Chlorobicyclo[3.2.1]oct-2-ene consists of a bicyclic framework with three rings—a six-membered cyclopropane ring fused to a five-membered cyclopentane ring, which is further connected to a seven-membered bridgehead containing a chlorine atom at the 3-position. This intricate arrangement imparts distinct reactivity patterns, making it a valuable building block for synthetic chemists.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, and 3-Chlorobicyclo[3.2.1]oct-2-ene has emerged as a key player in this field. Its ability to undergo various functionalization reactions, such as nucleophilic substitution and metal-catalyzed cross-coupling, has opened up new avenues for the synthesis of complex organic molecules. These reactions are particularly useful in constructing pharmacophores that are critical for drug discovery and development.

The pharmaceutical industry has been particularly keen on exploring the potential of 3-Chlorobicyclo[3.2.1]oct-2-ene due to its structural similarity to several bioactive natural products and drug candidates. For instance, its bicyclic scaffold is reminiscent of many therapeutic agents used in treating various diseases, including oncological disorders and inflammatory conditions. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological properties.

One of the most compelling aspects of CAS No. 35242-17-2 is its role in constructing complex molecular architectures through ring-closing metathesis (RCM) and other transition-metal-catalyzed reactions. These methodologies have enabled the synthesis of intricate polycyclic systems that mimic natural products and exhibit promising biological activities. The chloro substituent on the bicyclic core further enhances its utility by providing a handle for further derivatization, allowing chemists to fine-tune the properties of their target molecules.

The application of computational chemistry and molecular modeling techniques has also played a crucial role in understanding the reactivity and selectivity of 3-Chlorobicyclo[3.2.1]oct-2-ene. These tools have helped researchers predict reaction outcomes and optimize synthetic routes with greater precision. By integrating experimental data with theoretical calculations, scientists have been able to design more efficient synthetic strategies that minimize side reactions and maximize yields.

In addition to its synthetic utility, CAS No. 35242-17-2 has found applications in materials science, particularly in the development of advanced polymers and liquid crystals. Its rigid bicyclic structure makes it an excellent candidate for incorporating into high-performance materials that require specific thermal and mechanical properties. These applications highlight the versatility of this compound beyond traditional pharmaceuticals.

The latest research endeavors involving 3-Chlorobicyclo[3.2.1]oct-2-ene are focused on expanding its synthetic toolkit and exploring new reaction pathways that could lead to innovative molecular architectures. For example, recent studies have demonstrated the use of photoredox catalysis to induce novel transformations on this scaffold, opening up possibilities for accessing previously unattainable derivatives.

The impact of these advancements is not only limited to academic research but also extends to industrial applications where efficiency and scalability are paramount. Companies specializing in fine chemicals have adopted these new methodologies to produce high-value intermediates for various industries, including pharmaceuticals and agrochemicals.

In conclusion, 3-Chlorobicyclo[3.2.1]oct-2-ene (CAS No. 35242-17-2) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structural features and reactivity patterns have made it an indispensable tool for chemists working in diverse fields, from drug discovery to materials science. As research continues to uncover new applications for this versatile intermediate, its significance is only expected to grow in the years ahead.